Cas no 2138242-90-5 (2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 2138242-90-5
• MF: C₂₇H₂₈N₂O₄
• MW: 444.522227287292
• CID: 6084567
• PubChem ID: 165961207
• Update Time: 2025-10-29

2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2138242-90-5
• EN300-650161

• Inchi： 1S/C27H28N2O4/c1-29(2)20-13-11-18(12-14-20)15-19(26(30)31)16-28-27(32)33-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,19,25H,15-17H2,1-2H3,(H,28,32)(H,30,31)
• InChI Key： NRHQLMBFFLOYAH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC1C=CC(=CC=1)N(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.20490738g/mol
• Monoisotopic Mass: 444.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

Introduction to 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 2138242-90-5)

2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid, also known by its CAS number 2138242-90-5, is a complex organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethylamino group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The dimethylamino group in the compound contributes to its basicity and can participate in hydrogen bonding interactions, which are crucial for its biological activity. The Fmoc protecting group, on the other hand, is widely used in solid-phase peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids during the synthesis process. The presence of the carboxylic acid group provides the compound with additional reactivity and functional versatility, making it suitable for conjugation with other biomolecules or for further chemical modifications.

Recent research has highlighted the potential of 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a building block for the synthesis of peptides with enhanced stability and bioavailability. The Fmoc protecting group ensures that the amino acid residues are protected during synthesis, allowing for precise control over the peptide sequence and structure.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in drug delivery systems. The carboxylic acid group can be conjugated with various targeting ligands or nanoparticles to improve the delivery of therapeutic agents to specific sites within the body. This approach has shown promise in enhancing the efficacy and reducing the side effects of drugs used in cancer therapy and other diseases.

The structural complexity of 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid also makes it an interesting subject for computational studies. Molecular dynamics simulations have been employed to investigate its conformational behavior and interactions with biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity and have guided the rational design of more potent and selective derivatives.

The synthesis of this compound typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to introduce the dimethylamino and carboxylic acid functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

In conclusion, 2-{[4-(dimethylamino)phenyl]methyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid (CAS No. 2138242-90-5) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an important intermediate in the synthesis of bioactive molecules and drug candidates, contributing to ongoing efforts to develop more effective therapeutic agents for various diseases.